Cas no 203663-96-1 (3-Pyridinamine, 6-(2-phenylethyl)-)

• Product Name: 3-Pyridinamine, 6-(2-phenylethyl)-
• CAS No: 203663-96-1
• MF: C₆₄H₁₁₈N₂O₃₀
• MW: 1395.61714410782
• CID: 1393040
• PubChem ID: 139291384
• Update Time: 2025-04-20

3-Pyridinamine, 6-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-(2-phenylethyl)-
• 203663-96-1
• DB-086359

• Inchi： 1S/C64H118N2O30/c67-61-8-9-62(68)66(61)96-63(69)10-12-71-14-16-73-18-20-75-22-24-77-26-28-79-30-32-81-34-36-83-38-40-85-42-44-87-46-48-89-50-52-91-54-56-93-58-59-94-57-55-92-53-51-90-49-47-88-45-43-86-41-39-84-37-35-82-33-31-80-29-27-78-25-23-76-21-19-74-17-15-72-13-11-65-64(70)95-60-6-4-2-1-3-5-7-60/h1-2,60H,3-59H2,(H,65,70)
• InChI Key： AUMYFYHTDLUKEV-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)C1CCC=CCCC1

Computed Properties

• Exact Mass: 198.11582
• Monoisotopic Mass: 1394.77694035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 96
• Rotatable Bond Count: 79
• Complexity: 1690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 324Ų

Experimental Properties

• PSA: 38.91